Cas no 165280-21-7 (4-Nitro-2-(phenylethynyl)aniline)

• Product name: 4-Nitro-2-(phenylethynyl)aniline
• CAS No: 165280-21-7
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 2144141

4-Nitro-2-(phenylethynyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-nitro-2-(phenylethynyl)aniline
• INAPHBAYFQAFEQ-UHFFFAOYSA-N
• 2-(Phenylethynyl)-4-nitroaniline
• 4-Nitro-2-(phenylethynyl)aniline

• Inchi： 1S/C14H10N2O2/c15-14-9-8-13(16(17)18)10-12(14)7-6-11-4-2-1-3-5-11/h1-5,8-10H,15H2
• InChI Key： INAPHBAYFQAFEQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C#CC2C=CC=CC=2)C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 357
• Topological Polar Surface Area: 71.8